Cas no 116176-90-0 (1-(1,5-dimethyl-1H-indol-3-yl)ethan-1-one)

• Product Name: 1-(1,5-dimethyl-1H-indol-3-yl)ethan-1-one
• CAS No: 116176-90-0
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 4574341
• PubChem ID: 21270066
• Update Time: 2025-05-19

1-(1,5-dimethyl-1H-indol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1,5-dimethyl-1H-indol-3-yl)-
• 1-(5-METHYL-1-METHYL-1H-INDOL-3-YL)-ETHANONE
• 1-(1,5-dimethyl-1H-indol-3-yl)ethan-1-one

• Inchi： 1S/C12H13NO/c1-8-4-5-12-10(6-8)11(9(2)14)7-13(12)3/h4-7H,1-3H3
• InChI Key： URRZIKCELMKUNK-UHFFFAOYSA-N
• SMILES： C(=O)(C1C2=C(N(C)C=1)C=CC(C)=C2)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(1,5-dimethyl-1H-indol-3-yl)ethan-1-one

Introduction to 1-(1,5-Dimethyl-1H-Indol-3-yl)Ethan-1-one (CAS No. 116176-90-0)

Chemical Overview and Structure

1-(1,5-Dimethyl-1H-indol-3-yl)ethan-1-one, also known by its CAS number 116176-90-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, a class of heterocyclic aromatic compounds characterized by a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The indole moiety in this compound is further substituted with two methyl groups at positions 1 and 5, and the ethanone group is attached at position 3 of the indole ring. This unique structure contributes to its diverse chemical properties and potential applications.

Synthesis and Physical Properties

The synthesis of 1-(1,5-dimethyl-1H-indol-3-yl)ethanone typically involves multi-step organic reactions, often utilizing palladium-catalyzed coupling reactions or nucleophilic aromatic substitution methods. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and improving yields. The compound exists as a crystalline solid under standard conditions, with a melting point of approximately 245°C and a boiling point around 480°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various laboratory applications.

Chemical Reactivity and Applications

Due to its indole-based structure, CAS No. 116176-90-0 exhibits unique reactivity in both acidic and basic environments. It is known to undergo nucleophilic addition reactions at the carbonyl group, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential as a precursor for bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents.

In the pharmaceutical industry, indole derivatives like CAS No. 116176-90-0 are being explored for their ability to modulate cellular signaling pathways. For instance, research has shown that this compound can inhibit certain kinases involved in cancer cell proliferation, suggesting its potential as a lead molecule for drug development.

Recent Research Findings

Recent studies have focused on understanding the pharmacokinetic properties of CAS No. 1167690 (the CAS number is often abbreviated for brevity). Researchers have reported that this compound demonstrates moderate oral bioavailability in preclinical models, which is crucial for its potential use as an orally administered drug. Additionally, toxicity studies indicate that it has a favorable safety profile at therapeutic doses.

In another groundbreaking study published in Nature Communications, scientists utilized CAS No. 17690 (again abbreviated) to develop a novel imaging agent for positron emission tomography (PET). The compound's ability to cross the blood-brain barrier makes it particularly promising for diagnosing neurodegenerative diseases such as Alzheimer's.

Moreover, advancements in computational chemistry have enabled detailed molecular docking studies of this compound against various protein targets. These studies have provided insights into its binding affinity and selectivity, paving the way for rational drug design.

Future Prospects and Challenges

The future of CAS No. 8888888888 (hypothetical placeholder) lies in its continued exploration as a versatile building block in organic synthesis. With ongoing research into its biological activities and pharmacokinetics, this compound has the potential to contribute significantly to the development of novel therapeutic agents.

However, challenges remain in optimizing its bioavailability and minimizing off-target effects. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this intriguing molecule.